Cas no 22433-20-1 (Butanoic acid,4-[(4-nitrobenzoyl)amino]-)

• Product name: Butanoic acid,4-[(4-nitrobenzoyl)amino]-
• CAS No: 22433-20-1
• MF: C₁₁H₁₂N₂O₅
• MW: 252.223382949829
• CID: 272136
• PubChem ID: 255978

Butanoic acid,4-[(4-nitrobenzoyl)amino]- Chemical and Physical Properties

Names and Identifiers

• Butanoic acid,4-[(4-nitrobenzoyl)amino]-
• 4-[(4-nitrobenzoyl)amino]butanoic acid
• 4-(p-Nitrobenzamido)-buttersaeure
• 4-{[(4-nitrophenyl)carbonyl]amino}butanoic acid
• AC1L5TLN
• AC1Q5ARF
• CTK7J3676
• NCIOpen2_004434
• NSC82144
• NSC-235783
• SCHEMBL11632928
• AKOS000145692
• 22433-20-1
• NSC235783
• DTXSID30292370
• NSC-82144

• Inchi： InChI=1S/C11H12N2O5/c14-10(15)2-1-7-12-11(16)8-3-5-9(6-4-8)13(17)18/h3-6H,1-2,7H2,(H,12,16)(H,14,15)
• InChI Key： MTLNHDZIBNYGRT-UHFFFAOYSA-N
• SMILES： OC(CCCNC(C1=CC=C([N+]([O-])=O)C=C1)=O)=O

Computed Properties

• Exact Mass: 252.07466
• Monoisotopic Mass: 252.075
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112Ų
• XLogP3: 0.9

Experimental Properties

• Density: 1.357
• Boiling Point: 546.3°C at 760 mmHg
• Flash Point: 284.2°C
• Refractive Index: 1.58
• PSA: 109.54
• LogP: 2.10350